Cas no 151696-51-4 (3-(2-Oxoethyl)-1H-indole-1-carboxylic acid tert-butyl ester)

• Product Name: 3-(2-Oxoethyl)-1H-indole-1-carboxylic acid tert-butyl ester
• CAS No: 151696-51-4
• MF: C₁₅H₁₇NO₃
• MW: 259.300384283066
• CID: 5463992
• Update Time: 2025-06-11

3-(2-Oxoethyl)-1H-indole-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(2-oxoethyl)-1h-indole-1-carboxylate
• 3-(2-Oxoethyl)-1H-indole-1-carboxylic acid tert-butyl ester
• 1H-Indole-1-carboxylic acid, 3-(2-oxoethyl)-, 1,1-dimethylethyl ester

• Inchi： 1S/C15H17NO3/c1-15(2,3)19-14(18)16-10-11(8-9-17)12-6-4-5-7-13(12)16/h4-7,9-10H,8H2,1-3H3
• InChI Key： FUYFVHMYRDRJMM-UHFFFAOYSA-N
• SMILES： O(C(N1C=C(CC=O)C2C=CC=CC1=2)=O)C(C)(C)C

Computed Properties

• Exact Mass: 259.12084340 g/mol
• Monoisotopic Mass: 259.12084340 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 48.3
• Molecular Weight: 259.30

Experimental Properties

• Density: 1.11±0.1 g/cm3(Predicted)
• Boiling Point: 397.6±34.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids

Additional information on 3-(2-Oxoethyl)-1H-indole-1-carboxylic acid tert-butyl ester

Introduction to 3-(2-Oxoethyl)-1H-indole-1-carboxylic acid tert-butyl ester (CAS No. 151696-51-4)

3-(2-Oxoethyl)-1H-indole-1-carboxylic acid tert-butyl ester, identified by the Chemical Abstracts Service Number (CAS No.) 151696-51-4, is a significant compound in the realm of pharmaceutical and chemical research. This compound belongs to the indole family, a heterocyclic structure that has garnered considerable attention due to its diverse biological activities and potential applications in drug development. The presence of a tert-butyl ester group and an oxoethyl side chain in its molecular framework endows it with unique chemical properties that make it a valuable intermediate in synthetic chemistry and medicinal chemistry.

The indole core is a privileged scaffold in medicinal chemistry, known for its role in various bioactive molecules. Compounds containing the indole moiety have been extensively studied for their pharmacological effects, including antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern in 3-(2-Oxoethyl)-1H-indole-1-carboxylic acid tert-butyl ester contributes to its distinct reactivity and functionality, making it a versatile building block for the synthesis of more complex molecules.

In recent years, there has been growing interest in indole derivatives as potential therapeutic agents. For instance, studies have highlighted the role of indole-based compounds in modulating immune responses and inhibiting the growth of certain cancer cell lines. The tert-butyl ester group in this compound not only enhances its stability but also provides a handle for further chemical modifications, allowing researchers to explore new derivatives with tailored biological activities.

The oxoethyl side chain introduces a polar functional group that can influence the solubility and binding affinity of the compound. This feature is particularly useful in drug design, where optimizing solubility and bioavailability is crucial for therapeutic efficacy. Additionally, the oxoethyl group can participate in hydrogen bonding interactions, which may be exploited to improve binding to biological targets such as enzymes and receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of indole derivatives more accurately. These tools have been instrumental in identifying novel pharmacophores within the indole scaffold, including those present in 3-(2-Oxoethyl)-1H-indole-1-carboxylic acid tert-butyl ester. By leveraging these computational methods, scientists can design derivatives with enhanced potency and selectivity against specific biological targets.

The synthesis of 3-(2-Oxoethyl)-1H-indole-1-carboxylic acid tert-butyl ester involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriately substituted indole precursors and oxoethyl-containing reagents, followed by esterification with tert-butanol under acidic or basic conditions. The use of advanced catalytic systems has further improved the efficiency of these synthetic processes, reducing waste and energy consumption.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. Indole derivatives are known for their ability to form stable complexes with metals, making them useful in catalysis and sensing applications. The unique structural features of 3-(2-Oxoethyl)-1H-indole-1-carboxylic acid tert-butyl ester could potentially be exploited to develop novel metal-organic frameworks (MOFs) or luminescent materials.

The growing body of research on indole-based compounds underscores their importance as pharmacological tools. Ongoing studies are exploring new synthetic strategies to access structurally diverse indole derivatives, with a focus on improving their pharmacokinetic properties. The development of innovative synthetic methodologies will be crucial for unlocking the full potential of this class of compounds in drug discovery.

Future directions in the study of 3-(2-Oxoethyl)-1H-indole-1-carboxylic acid tert-butyl ester may include investigating its interactions with biological targets at a structural level using techniques such as X-ray crystallography or nuclear magnetic resonance (NMR) spectroscopy. These structural insights could guide the design of next-generation analogs with improved therapeutic profiles. Furthermore, exploring its potential as a lead compound for drug development could open up new avenues in medicinal chemistry.

In conclusion, 3-(2-Oxoethyl)-1H-indole-1-carboxylic acid tert-butyl ester (CAS No. 151696-51-4) is a multifaceted compound with significant implications in pharmaceutical research and chemical synthesis. Its unique structural features and versatile reactivity make it a valuable tool for developing new drugs and materials. As our understanding of indole derivatives continues to evolve, compounds like this are likely to play an increasingly important role in addressing global health challenges.